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Compound of Interest

Compound Name: 8-Methylcinnoline

CAS No.: 5265-38-3

Cat. No.: B1613027

Get Quote

Executive Summary
8-Methylcinnoline (CAS: 5265-38-3) is a bicyclic heteroaromatic compound belonging to the

diazine family. It serves as a critical scaffold in medicinal chemistry, particularly in the

development of ALK-5 (TGF-β type I receptor) inhibitors and agrochemical fungicides. Distinct

from its isomer 8-methylquinoline, the presence of the 1,2-diazine (N=N) bond confers unique

electronic properties, while the methyl group at the C8 position introduces significant steric

hindrance at the N1 nitrogen, dictating regioselectivity in functionalization reactions.
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Property Data

IUPAC Name 8-Methylcinnoline

CAS Number 5265-38-3

Molecular Formula C₉H₈N₂

Molecular Weight 144.17 g/mol

SMILES CC1=CC=CC2=CC=NN=C12

Core Scaffold 1,2-Benzodiazine (Cinnoline)

Chemical Identity & Structural Analysis[1][2][3]
The Cinnoline Scaffold
The cinnoline core consists of a benzene ring fused to a pyridazine ring.[1] The numbering

system initiates at the nitrogen atom adjacent to the bridgehead carbon (N1) and proceeds

counter-clockwise around the heterocyclic ring, then clockwise around the carbocyclic ring.

The "Peri" Effect
In 8-methylcinnoline, the methyl group is located at position 8, which is the peri-position

relative to the N1 nitrogen. This proximity creates a steric clash that significantly alters the

reactivity profile compared to unsubstituted cinnoline.

Steric Shielding: The Van der Waals radius of the methyl group obstructs the lone pair on N1.

Regioselectivity: Electrophilic attack (e.g., alkylation) is energetically disfavored at N1 and

occurs almost exclusively at N2.

Structural Visualization
The following diagram illustrates the numbering and the steric interaction region.
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Caption: Structural numbering of 8-methylcinnoline highlighting the steric interaction between

the C8-methyl group and N1.

Synthesis & Manufacturing Routes
The synthesis of 8-methylcinnoline typically employs the Widman-Stoermer or Richter

cyclization methodologies.[2] The choice of pathway depends on the availability of the ortho-

substituted aniline precursor.

The Widman-Stoermer Cyclization
This is the most robust method for generating the cinnoline core. It involves the diazotization of

an o-aminoalkenylbenzene. For 8-methylcinnoline, the precursor is 2-amino-3-

methylacetophenone (or the corresponding aldehyde for the unsubstituted C4 position).

Protocol Logic:
Precursor Selection: The starting material must possess a methyl group ortho to the amine

(to become C8-Me) and an acetyl/formyl group ortho to the amine (to form the C3-C4

bridge).

Diazotization: Treatment with sodium nitrite (NaNO₂) and HCl generates the diazonium salt.
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Cyclization: The diazonium cation attacks the electron-rich enol form of the ketone/aldehyde,

closing the pyridazine ring.

Synthetic Workflow Diagram
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Click to download full resolution via product page

Caption: Step-wise synthesis of 8-methylcinnoline via the Widman-Stoermer route.

Physicochemical Properties & Analytical Profile
Accurate characterization of 8-methylcinnoline requires understanding its spectral signature.

Property Value / Characteristic Notes

Molecular Weight 144.17 g/mol Monoisotopic mass: 144.0687

Physical State Solid (Low Melting)
Parent cinnoline mp: 39°C; 8-

Me derivative likely higher.

Solubility DMSO, Methanol, DCM Limited solubility in water.

pKa ~2.5 (Conjugate acid)
Less basic than quinoline due

to N-N electronegativity.

LogP ~2.2
Moderate lipophilicity suitable

for CNS penetration.

NMR Spectroscopy Expectations
¹H NMR (CDCl₃):

Methyl Group: A distinct singlet integrating to 3H around δ 2.8 - 2.9 ppm. The downfield

shift is due to the anisotropic effect of the aromatic ring.

H3 & H4: A characteristic pair of doublets (if C3/C4 are unsubstituted) in the aromatic

region (δ 7.5 - 8.5 ppm).

H5, H6, H7: Multiplet patterns typical of a 1,2,3-trisubstituted benzene ring.

Reactivity & Pharmaceutical Applications[4][6][7][8]
[9][10]
Regioselective Alkylation
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In drug discovery, functionalizing the nitrogen atoms is common for tuning solubility.

Experiment: Methylation with Methyl Iodide (MeI).

Outcome: Formation of the N2-methyl salt exclusively.[3]

Mechanism: The C8-methyl group creates a "molecular wall," preventing the electrophile

from approaching N1. This is a self-validating confirmation of the 8-methyl structure; if N1

alkylation occurs, the structure is likely not 8-substituted.

Medicinal Chemistry: ALK-5 Inhibition
8-Methylcinnoline derivatives have emerged as potent inhibitors of ALK-5 (Activin receptor-

like kinase 5).

Pathway: TGF-β signaling.[4]

Therapeutic Goal: Inhibition of fibrosis and tumor metastasis.

Role of 8-Me: The methyl group restricts conformational rotation when the scaffold is bound

to the kinase ATP-pocket, improving selectivity over p38 MAP kinase.
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Caption: Mechanism of action for 8-methylcinnoline-based ALK-5 inhibitors in the TGF-beta

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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